Cas no 1106-50-9 (Sulfinpyrazone Sulfone)

• Product Name: Sulfinpyrazone Sulfone
• CAS No: 1106-50-9
• Molecular Formula: C₂₃H₂₀N₂O₄S
• Molecular Weight: 420.4809
• CID: 205668
• PubChem ID: 70676

Sulfinpyrazone Sulfone Properties

Names and Identifiers

• 3,5-Pyrazolidinedione,1,2-diphenyl-4-[2-(phenylsulfonyl)ethyl]-
• 1,2-diphenyl-4-[2-(phenylsulphonyl)ethyl]pyrazolidine-3,5-dione
• 1,2-Diphenyl-4-[2-(phenylsulfonyl)ethyl]-3,5-pyrazolidinedione
• 1,2-diphenyl-4-[2-(phenylsulfonyl)ethyl]pyrazolidine-3,5-dione
• 4-(2-benzenesulfonyl-ethyl)-1,2-diphenyl-pyrazolidine-3,5-dione
• Sulfinpyrazone sulfone
• G 31442
• Sulfinpyrazone impurity A
• 1,2-diphenyl-4-(2-(phenylsulfonyl)ethyl)pyrazolidine-3,5-dione
• 1,2-diphenyl-3,5-dioxo-4-(2'-phenylsulfonylethyl)-pyrazolidine
• 1,2-Diphenyl-4-(2-(phenylsulfonyl)ethyl)-3,5-pyrazolidinedione
• CHEBI:143290
• DTXSID00911788
• 4-[2-(benzenesulfonyl)ethyl]-1,2-diphenylpyrazolidine-3,5-dione
• 5M9FOG2KDI
• SULFINPYRAZONE IMPURITY A [EP IMPURITY]
• NS00045108
• UNII-5M9FOG2KDI
• 3,5-PYRAZOLIDINEDIONE, 1,2-DIPHENYL-4-(2-(PHENYLSULFONYL)ETHYL)-
• 1,2-Diphenyl-4-(2-(phenylsulphonyl)ethyl)pyrazolidine-3,5-dione
• G-31442
• 1106-50-9
• EINECS 214-169-5

• InChIKey： DQUYGWDNTAETLI-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H20N2O4S/c26-22-21(16-17-30(28,29)20-14-8-3-9-15-20)23(27)25(19-12-6-2-7-13-19)24(22)18-10-4-1-5-11-18/h1-15,21H,16-17H2
• SMILES： C1C=CC(S(CCC2C(=O)N(C3C=CC=CC=3)N(C3C=CC=CC=3)C2=O)(=O)=O)=CC=1

Computed Properties

• Exact Mass: 420.11400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 420.11437830g/mol
• Heavy Atom Count: 34
• Complexity: 908
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• LogP: 4.67240
• PSA: 83.14000

Sulfinpyrazone Sulfone Security Information

Sulfinpyrazone Sulfone Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%